Cas no 6060-21-5 (N-(4-ethylphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide)
6060-21-5 structure
Product Name:N-(4-ethylphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
CAS No:6060-21-5
MF:C19H20N2O2
MW:308.374304771423
CID:1621251
PubChem ID:2883591
Update Time:2025-04-21
N-(4-ethylphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-ethylphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
- 3-pyrrolidinecarboxamide, N-(4-ethylphenyl)-5-oxo-1-phenyl-
- SR-01000471023
- EU-0009000
- STK098617
- Oprea1_301052
- AKOS000343640
- AKOS016117821
- N-(4-ethylphenyl)-5-oxo-1-phenyl-3-pyrrolidinecarboxamide
- CBMicro_043018
- Oprea1_773388
- SR-01000471023-1
- BIM-0043026.P001
- Cambridge id 6060215
- VU0060897-1
- DTXSID30387199
- 6060-21-5
-
- Inchi: 1S/C19H20N2O2/c1-2-14-8-10-16(11-9-14)20-19(23)15-12-18(22)21(13-15)17-6-4-3-5-7-17/h3-11,15H,2,12-13H2,1H3,(H,20,23)
- InChI Key: YTCWNLCGUNGCGN-UHFFFAOYSA-N
- SMILES: O=C1CC(C(NC2C=CC(CC)=CC=2)=O)CN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 308.1526
- Monoisotopic Mass: 308.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- Density: 1.224
- Boiling Point: 597.9°C at 760 mmHg
- Flash Point: 315.4°C
- Refractive Index: 1.632
- PSA: 49.41
N-(4-ethylphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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